Cas no 1804734-97-1 (3-Iodo-2-nitro-6-(trifluoromethoxy)pyridine-4-carboxaldehyde)

• Product Name: 3-Iodo-2-nitro-6-(trifluoromethoxy)pyridine-4-carboxaldehyde
• CAS No: 1804734-97-1
• MF: C₇H₂F₃IN₂O₄
• MW: 362.001464366913
• CID: 4836552
• Update Time: 2025-05-23

3-Iodo-2-nitro-6-(trifluoromethoxy)pyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-2-nitro-6-(trifluoromethoxy)pyridine-4-carboxaldehyde

• Inchi： 1S/C7H2F3IN2O4/c8-7(9,10)17-4-1-3(2-14)5(11)6(12-4)13(15)16/h1-2H
• InChI Key： HYGRXPBPENFNEL-UHFFFAOYSA-N
• SMILES： IC1=C([N+](=O)[O-])N=C(C=C1C=O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 309
• XLogP3: 2.6
• Topological Polar Surface Area: 85

Additional information on 3-Iodo-2-nitro-6-(trifluoromethoxy)pyridine-4-carboxaldehyde

Exploring the Properties and Applications of 3-Iodo-2-nitro-6-(trifluoromethoxy)pyridine-4-carboxaldehyde

3-Iodo-2-nitro-6-(trifluoromethoxy)pyridine-4-carboxaldehyde, a compound with CAS No. 1804734-97-1, is a highly functionalized aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its pyridine ring system, which is substituted with an iodo group at position 3, a nitro group at position 2, a trifluoromethoxy group at position 6, and an aldehyde group at position 4. The combination of these substituents imparts unique electronic and steric properties to the molecule, making it a versatile building block for various applications.

The synthesis of this compound involves a series of carefully designed multi-step reactions, often utilizing advanced catalytic systems and precise reaction conditions to achieve high yields and purity. Recent advancements in asymmetric synthesis and green chemistry have enabled more efficient routes to this compound, reducing environmental impact while maintaining high standards of product quality. The presence of the trifluoromethoxy group introduces significant electron-withdrawing effects, which enhance the reactivity of the pyridine ring towards electrophilic substitution reactions. This makes it an attractive substrate for further functionalization in drug discovery and material synthesis.

In terms of pharmacological applications, 3-Iodo-2-nitro-6-(trifluoromethoxy)pyridine-4-carboxaldehyde has shown promising activity in preclinical studies targeting various disease states. For instance, its ability to modulate key enzymes involved in inflammatory pathways has led to investigations into its potential as an anti-inflammatory agent. Additionally, recent research has highlighted its role as a lead compound in the development of novel antitumor agents due to its ability to induce apoptosis in cancer cells while sparing normal cells. The aldehyde group at position 4 plays a critical role in these biological activities by facilitating interactions with cellular proteins and enzymes.

The electronic properties of this compound also make it an intriguing candidate for applications in materials science. Its conjugated π-system and electron-withdrawing substituents contribute to its high stability under thermal and photochemical conditions, making it suitable for use in organic electronics. Researchers have explored its potential as a precursor for synthesizing advanced organic semiconductors, where its ability to form stable charge transfer complexes is highly advantageous. Furthermore, the trifluoromethoxy group enhances solubility in polar solvents, which is a desirable trait for applications in polymer chemistry.

From an environmental perspective, the synthesis and handling of 3-Iodo-2-nitro-6-(trifluoromethoxy)pyridine-4-carboxaldehyde must adhere to stringent safety protocols due to the inherent reactivity of its substituents. However, ongoing research into sustainable chemical practices aims to minimize waste generation and reduce energy consumption during its production. The integration of biocatalysis and flow chemistry techniques represents a promising avenue for achieving these goals while maintaining product quality.

In conclusion, 3-Iodo-2-nitro-6-(trifluoromethoxy)pyridine-4-carboxaldehyde stands out as a multifaceted compound with immense potential across diverse scientific domains. Its unique combination of functional groups positions it as a valuable tool for advancing drug discovery efforts, developing next-generation materials, and exploring innovative chemical synthesis strategies. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in shaping future advancements in chemistry and related fields.